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Introduction
In the realm of clinical chemistry, the pursuit of accurate and precise quantification of

endogenous metabolites is paramount for the diagnosis and monitoring of metabolic disorders.

Adipic acid-d10, a stable isotope-labeled internal standard, serves as a critical tool in mass

spectrometry-based assays, particularly for the analysis of organic acids. Its chemical

properties, being nearly identical to its unlabeled counterpart, adipic acid, allow it to mimic the

analyte's behavior during sample preparation and analysis. This mimicry corrects for variations

in extraction efficiency, matrix effects, and instrument response, thereby ensuring reliable and

reproducible results.

These application notes provide a comprehensive overview of the utility of Adipic acid-d10 in

clinical chemistry, with a focus on the diagnosis of organic acidurias through Gas

Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass

Spectrometry (LC-MS/MS). Detailed protocols for sample preparation and analysis are

provided to guide researchers in the implementation of robust and accurate quantitative

methods.

Principle of Stable Isotope Dilution Mass
Spectrometry
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The cornerstone of utilizing Adipic acid-d10 is the stable isotope dilution (SID) technique. A

known amount of the deuterated internal standard is added to a biological sample at the initial

stage of sample preparation. The internal standard and the endogenous analyte are then

extracted and analyzed together. By measuring the ratio of the mass spectrometer's response

of the analyte to the internal standard, the concentration of the endogenous analyte can be

accurately determined, irrespective of sample loss during preparation or fluctuations in

instrument performance.

Key Applications in Clinical Chemistry
The primary application of Adipic acid-d10 in clinical chemistry is as an internal standard for

the quantitative analysis of organic acids in biological matrices such as urine and plasma. This

is particularly crucial for:

Newborn Screening: Detecting inborn errors of metabolism, specifically organic acidurias,

which are a group of genetic disorders characterized by the accumulation of specific organic

acids.[1][2] Early detection and intervention are critical to prevent severe neurological

damage or death.

Diagnosis and Monitoring of Organic Acidurias: For patients suspected of having or

diagnosed with an organic aciduria, quantitative analysis of specific organic acids is essential

for confirming the diagnosis, monitoring the effectiveness of treatment, and managing the

disease.

Metabolic Profiling: In research settings, Adipic acid-d10 can be part of a panel of internal

standards for broader metabolic profiling studies to investigate metabolic pathways and

identify potential biomarkers for various diseases.

Data Presentation
The following tables provide representative quantitative data for the validation of an analytical

method using Adipic acid-d10 as an internal standard for the quantification of adipic acid and

other relevant organic acids in urine.

Table 1: Calibration Curve Parameters for Adipic Acid in Urine
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Parameter Value

Linear Range 0.5 - 200 µmol/L

Correlation Coefficient (r²) > 0.995

Internal Standard Adipic acid-d10 (constant concentration)

Matrix Charcoal-stripped human urine

Table 2: Precision and Accuracy for the Quantification of Adipic Acid in Urine

Quality
Control Level

Concentration
(µmol/L)

Intra-day
Precision
(%CV)

Inter-day
Precision
(%CV)

Accuracy (%)

Low 2.5 < 10% < 15% 90 - 110%

Medium 50 < 5% < 10% 95 - 105%

High 150 < 5% < 10% 95 - 105%

Table 3: Recovery of Adipic Acid from Urine Samples

Analyte
Spiked Concentration
(µmol/L)

Mean Recovery (%)

Adipic Acid 10 98.5

Adipic Acid 100 101.2

Experimental Protocols
The following are detailed protocols for the quantitative analysis of organic acids in urine using

Adipic acid-d10 as an internal standard, employing both GC-MS and LC-MS/MS techniques.

Protocol 1: Quantitative Analysis of Urinary Organic
Acids by GC-MS
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This protocol is designed for the broad screening and quantification of organic acids in urine, a

common application in newborn screening and the diagnosis of organic acidurias.

Materials:

Urine samples

Adipic acid-d10 internal standard working solution (e.g., 1 mg/mL in methanol)

Urease solution

Sodium chloride

Ethyl acetate

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Pyridine

Centrifuge

GC-MS system

Procedure:

Sample Preparation:

1. To 1 mL of urine, add 10 µL of the Adipic acid-d10 internal standard working solution.

2. Add 100 µL of urease solution and incubate at 37°C for 15 minutes to break down urea.

3. Acidify the sample to a pH of approximately 1-2 with hydrochloric acid.

4. Saturate the sample with sodium chloride.

Liquid-Liquid Extraction:

1. Add 3 mL of ethyl acetate to the sample.
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2. Vortex vigorously for 2 minutes.

3. Centrifuge at 3000 x g for 5 minutes.

4. Carefully transfer the upper organic layer to a clean tube.

5. Repeat the extraction process twice more and combine the organic layers.

Derivatization:

1. Evaporate the pooled organic extract to dryness under a gentle stream of nitrogen at

40°C.

2. To the dried residue, add 50 µL of pyridine and 100 µL of BSTFA with 1% TMCS.

3. Cap the vial tightly and incubate at 60°C for 30 minutes to form trimethylsilyl (TMS)

derivatives.

GC-MS Analysis:

1. Inject 1 µL of the derivatized sample into the GC-MS system.

2. GC Conditions (Typical):

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)

Inlet Temperature: 250°C

Oven Program: Initial temperature of 70°C, hold for 2 minutes, ramp to 300°C at

10°C/min, hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

3. MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Mode: Full scan (m/z 50-650) for qualitative analysis and Selected Ion Monitoring

(SIM) for quantitative analysis.
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Monitored Ions (for Adipic Acid): Specific m/z values for the TMS derivative of adipic

acid and Adipic acid-d10.

Protocol 2: Quantitative Analysis of Urinary Organic
Acids by LC-MS/MS
This protocol offers a more targeted and often faster analysis for specific organic acids.

Materials:

Urine samples

Adipic acid-d10 internal standard working solution (e.g., 1 µg/mL in methanol)

Acetonitrile (ACN), LC-MS grade

Methanol (MeOH), LC-MS grade

Formic acid, LC-MS grade

Water, LC-MS grade

Centrifuge

LC-MS/MS system

Procedure:

Sample Preparation (Dilute-and-Shoot):

1. To 50 µL of urine, add 10 µL of the Adipic acid-d10 internal standard working solution.

2. Add 440 µL of a solution of 90:10 acetonitrile:water with 0.1% formic acid.

3. Vortex for 30 seconds.

4. Centrifuge at 13,000 x g for 10 minutes at 4°C to pellet any precipitates.

5. Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/product/b128205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LC-MS/MS Analysis:

1. LC Conditions (Typical):

Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

Mobile Phase A: Water with 0.1% formic acid

Mobile Phase B: Acetonitrile with 0.1% formic acid

Gradient: A suitable gradient to separate the organic acids of interest.

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

2. MS/MS Conditions (Typical):

Ionization Mode: Electrospray Ionization (ESI), negative mode

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions: Specific precursor-to-product ion transitions for each target organic

acid and Adipic acid-d10.

Visualizations
The following diagrams illustrate the experimental workflows for the analysis of organic acids

using Adipic acid-d10 as an internal standard.
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Caption: GC-MS workflow for urinary organic acid analysis.
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Caption: LC-MS/MS workflow for urinary organic acid analysis.

Conclusion
Adipic acid-d10 is an indispensable tool in modern clinical chemistry, enabling the accurate

and precise quantification of organic acids for the diagnosis and management of metabolic

disorders. The stable isotope dilution methods, utilizing either GC-MS or LC-MS/MS, provide
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the reliability required for clinical decision-making. The protocols and data presented herein

serve as a guide for researchers and clinicians to develop and implement robust analytical

methods for the betterment of patient care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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